Cas no 137343-52-3 (3-chloro-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-chloro-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 137343-52-3
• MF: C₅H₅ClN₂O₂
• MW: 160.558399915695
• CID: 4594350
• PubChem ID: 23361849
• Update Time: 2025-10-23

3-chloro-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-methyl-1H-pyrazole-4-carboxylic acid
• 3-Chloro-1-methylpyrazole-4-carboxylic Acid
• AT10390
• 1-Methyl-3-chloro-1H-pyrazole-4-carboxylic acid
• Z1695922954
• MFCD20645782
• Chloro-1-methyl-1H-pyrazole-4-carboxylic acid
• CS-0308480
• 3-chloro-1-methyl-1H-pyrazole-4-carboxylicacid
• AKOS022714852
• DB-094201
• 137343-52-3
• EN300-121915
• CHEMBL2287213
• SY147195
• Z1262528394
• SCHEMBL6249101
• OBOOPWDQTYAVEJ-UHFFFAOYSA-N

• Inchi： 1S/C5H5ClN2O2/c1-8-2-3(5(9)10)4(6)7-8/h2H,1H3,(H,9,10)
• InChI Key： OBOOPWDQTYAVEJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN(C)N=1

Computed Properties

• Exact Mass: 160.0039551g/mol
• Monoisotopic Mass: 160.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1

3-chloro-1-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-chloro-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 3-chloro-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 137343-52-3)

3-chloro-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 137343-52-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a chloro substituent at the 3-position and a carboxylic acid group at the 4-position. Its versatility in synthesis and applications makes it a valuable intermediate in modern organic chemistry.

The compound's CAS number 137343-52-3 is frequently searched in academic databases and chemical supply platforms, reflecting its relevance in industrial and research settings. Recent trends indicate growing interest in sustainable synthesis methods for such intermediates, aligning with the global push toward green chemistry. Researchers are particularly focused on optimizing yield and purity while minimizing environmental impact, addressing common queries like "eco-friendly preparation of pyrazole carboxylic acids."

From a structural perspective, the presence of both chloro and carboxylic acid functional groups enables diverse chemical transformations. This property positions 3-chloro-1-methyl-1H-pyrazole-4-carboxylic acid as a key building block for drug discovery and crop protection agents. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a topic often explored in quality control discussions.

In pharmaceutical applications, this compound serves as a precursor for biologically active molecules targeting enzymes and receptors. Its heterocyclic core is structurally similar to motifs found in several FDA-approved drugs, driving inquiries about "pyrazole-based therapeutics." Meanwhile, in agriculture, derivatives of this acid are investigated for their potential as herbicide intermediates, coinciding with searches for "next-generation agrochemical formulations."

Storage and handling of CAS 137343-52-3 require standard laboratory precautions. While not classified as hazardous under normal conditions, its chemical stability under various temperatures and pH levels is a frequent subject of technical documentation. Suppliers often provide detailed safety data sheets (SDS) to address user concerns about compatibility and shelf life.

The commercial availability of 3-chloro-1-methyl-1H-pyrazole-4-carboxylic acid has expanded with the rise of custom synthesis services. Buyers frequently compare purity specifications (e.g., ≥98% by HPLC) and bulk pricing, reflecting market demand for cost-effective research materials. Recent patents highlight novel applications in material science, further broadening its industrial appeal.

Emerging studies explore the compound's role in catalysis and coordination chemistry, responding to academic searches about "transition metal complexes with pyrazole ligands." Such investigations align with broader interests in molecular design for advanced materials. Additionally, computational chemistry approaches are being applied to predict its reactivity patterns, addressing queries about "in silico modeling of heterocycles."

Quality assurance protocols for 137343-52-3 emphasize rigorous spectroscopic characterization and chromatographic analysis. These practices ensure batch-to-batch consistency for end-users in both academic and industrial laboratories. The compound's melting point and solubility profiles are also critical parameters documented in technical literature.

Future research directions may focus on derivatization techniques to enhance the compound's utility in medicinal chemistry. With increasing interest in structure-activity relationships (SAR), this chloropyrazole carboxylic acid could play a pivotal role in developing targeted bioactive compounds. Its compatibility with modern click chemistry approaches further expands its synthetic potential.

In summary, 3-chloro-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 137343-52-3) represents a multifaceted chemical entity with wide-ranging applications. Its significance continues to grow as researchers uncover new methodologies and applications, making it a staple in contemporary organic synthesis and industrial chemistry.